Cas no 66952-53-2 (4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate)

4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate structure
66952-53-2 structure
Product Name:4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
CAS No:66952-53-2
MF:C11H15NO4S2
MW:289.371100664139
CID:2796710
PubChem ID:13909779
Update Time:2025-04-21

4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 66952-53-2
    • DTXSID90552361
    • 4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
    • Inchi: 1S/C11H15NO4S2/c1-3-8-12-11(13)17-10-6-4-9(5-7-10)16-18(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
    • InChI Key: ILAYGUPYICICJP-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1C=CC(=CC=1)SC(NCCC)=O

Computed Properties

  • Exact Mass: 289.04425031Da
  • Monoisotopic Mass: 289.04425031Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 106Ų
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